N-[(4-acetylphenyl)carbamothioyl]-3-methylbenzamide
N-[(4-acetylphenyl)carbamothioyl]-3-methylbenzamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0971553
InChI:
InChI=1S/C17H16N2O2S/c1-11-4-3-5-14(10-11)16(21)19-17(22)18-15-8-6-13(7-9-15)12(2)20/h3-10H,1-2H3,(H2,18,19,21,22)
SMILES:
CC1=CC=CC(=C1)C(=O)NC(=S)NC2=CC=C(C=C2)C(=O)C
Molecular Formula:
C17H16N2O2S
Molecular Weight:
312.4 g/mol
N-[(4-acetylphenyl)carbamothioyl]-3-methylbenzamide
CAS No.:
Cat. No.: VC0971553
Molecular Formula: C17H16N2O2S
Molecular Weight: 312.4 g/mol
* For research use only. Not for human or veterinary use.
![N-[(4-acetylphenyl)carbamothioyl]-3-methylbenzamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C17H16N2O2S |
|---|---|
| Molecular Weight | 312.4 g/mol |
| IUPAC Name | N-[(4-acetylphenyl)carbamothioyl]-3-methylbenzamide |
| Standard InChI | InChI=1S/C17H16N2O2S/c1-11-4-3-5-14(10-11)16(21)19-17(22)18-15-8-6-13(7-9-15)12(2)20/h3-10H,1-2H3,(H2,18,19,21,22) |
| Standard InChI Key | TYCCCPUONNGUGR-UHFFFAOYSA-N |
| SMILES | CC1=CC=CC(=C1)C(=O)NC(=S)NC2=CC=C(C=C2)C(=O)C |
| Canonical SMILES | CC1=CC(=CC=C1)C(=O)NC(=S)NC2=CC=C(C=C2)C(=O)C |
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